Cas no 2229251-12-9 (2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229251-12-9
• MF: C₁₂H₁₃FN₂O₂S
• MW: 268.307224988937
• CID: 6024154
• PubChem ID: 165694440
• Update Time: 2025-09-28

2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride
• EN300-1864111
• 2229251-12-9

• Inchi： 1S/C12H13FN2O2S/c1-15-11(7-8-18(13,16)17)9-12(14-15)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： ZELZZXIOUUULJK-UHFFFAOYSA-N
• SMILES： S(CCC1=CC(C2C=CC=CC=2)=NN1C)(=O)(=O)F

Computed Properties

• Exact Mass: 268.06817700g/mol
• Monoisotopic Mass: 268.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2229251-12-9)

2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2229251-12-9, belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and drug development. The presence of a pyrazole ring in its molecular structure contributes to its potential biological activity, making it a valuable intermediate in the synthesis of bioactive molecules.

The molecular formula of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride can be represented as C₁₁H₁₁FN₂O₂S, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, oxygen, and sulfur atoms. The compound's structure incorporates a sulfonyl fluoride group (-SO₂F) attached to an ethane backbone, which is further substituted with a 1-methyl-3-phenylpyrazole moiety. This specific arrangement of functional groups makes it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, sulfonyl fluorides have been extensively studied for their role in medicinal chemistry due to their ability to enhance the bioavailability and metabolic stability of drug candidates. The fluorine atom in the sulfonyl fluoride group is particularly noteworthy, as it can influence the electronic properties of adjacent atoms and improve the binding affinity of molecules to biological targets. This has led to the exploration of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride as a potential precursor in the synthesis of small-molecule inhibitors and other pharmacologically active compounds.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further derivatization and modification. Researchers have leveraged this property to create libraries of analogs with varying biological activities. For instance, studies have demonstrated that derivatives of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride exhibit inhibitory effects on certain enzymes and receptors, suggesting potential applications in treating inflammatory diseases, cancer, and neurological disorders. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The synthesis of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethane-1-sulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl fluoride group is typically achieved through fluorination reactions, which can be performed using various fluorinating agents. The pyrazole ring is often incorporated via cyclocondensation reactions or cross-coupling techniques, depending on the synthetic strategy employed. These synthetic methodologies highlight the compound's significance as a key intermediate in complex chemical transformations.

From a computational chemistry perspective, 2-(1-methyl-3-phenyl-1H-pyrazol-5-ylythene)-sulfonyl fluoride has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For example, computational analyses have revealed that the pyrazole ring can form hydrogen bonds with specific residues in protein active sites, while the sulfonyl fluoride group enhances hydrophobic interactions. Such insights are crucial for optimizing drug design and improving therapeutic outcomes.

The pharmacological potential of 2-(1-methyl)-3-(phenyl)-5-(propargylamino)-pyrazole derivatives has been further explored through preclinical studies. Researchers have investigated how modifications to the pyrazole moiety affect biological activity. Notably, some derivatives have shown promising results in inhibiting kinases and other enzymes involved in signal transduction pathways. These findings align with broader trends in drug development, where pyrazole-based compounds are increasingly recognized for their therapeutic potential.

In addition to its pharmaceutical applications, 2-(1-methyl)-3-(phenyl)-5-(propargylamino)-pyrazole derivatives have found utility in materials science and agrochemical research. The unique electronic properties of sulfonyl fluorides make them valuable in designing advanced materials with tailored functionalities. Similarly, their reactivity allows for the creation of novel agrochemicals that exhibit improved efficacy against pests and diseases while maintaining environmental safety.

The future prospects for CAS No 2229251 12 9, as well as related sulfonyl fluoride compounds, remain highly promising. Advances in synthetic methodologies and computational techniques continue to expand the possibilities for designing new bioactive molecules. As such, this compound is likely to remain a cornerstone in pharmaceutical research for years to come.